Cas no 1361845-16-0 (3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine-5-carboxylic acid)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine-5-carboxylic acid
• CAS No: 1361845-16-0
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4933734
• Update Time: 2025-10-22

3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine-5-carboxylic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-5(2-10)7(8(11)12)13-3-6(4)9(14)15/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： AAVARJFPBWDRNS-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC=C(C(=O)O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine-5-carboxylic acid

Comprehensive Guide to 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine-5-carboxylic acid (CAS No. 1361845-16-0)

3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine-5-carboxylic acid (CAS No. 1361845-16-0) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a bromomethyl moiety, a difluoromethyl group, and a carboxylic acid functionality, making it a versatile intermediate in organic synthesis. Researchers and industry professionals frequently seek this compound for its potential in drug discovery and material science.

The growing interest in fluorinated compounds and brominated intermediates has positioned 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine-5-carboxylic acid as a key building block. Its structural attributes align with modern trends in medicinal chemistry, where fluorine incorporation is known to enhance metabolic stability and bioavailability. This compound is particularly relevant in the development of small-molecule inhibitors and biologically active agents, addressing current demands for targeted therapies.

From a synthetic perspective, the carboxylic acid group in CAS No. 1361845-16-0 allows for further derivatization, enabling the creation of amides, esters, and other derivatives. The bromomethyl substituent offers reactivity for nucleophilic substitutions, while the difluoromethyl group contributes to electronic modulation. These features make it a valuable tool for structure-activity relationship (SAR) studies, a hot topic in drug design.

In the context of green chemistry and sustainable synthesis, researchers are exploring efficient methods to produce 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine-5-carboxylic acid with minimal waste. Recent advancements in catalytic bromination and fluorination techniques have improved the accessibility of such compounds, addressing environmental concerns while maintaining high yields. This aligns with the broader industry shift toward eco-friendly chemical processes.

The compound’s role in agrochemical innovation is another area of interest. With increasing global focus on crop protection and pest management, pyridine-based compounds like this are being investigated for their potential as herbicides or fungicides. The difluoromethyl group, in particular, may enhance binding affinity to biological targets, a feature highly sought after in agrochemical development.

Analytical characterization of CAS No. 1361845-16-0 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and industrial applications. Purity and stability are critical factors, especially when the compound is used in high-throughput screening or lead optimization campaigns.

For researchers sourcing 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine-5-carboxylic acid, it is essential to collaborate with reputable suppliers who provide detailed certificates of analysis (CoA) and safety data sheets (SDS). Proper storage conditions, typically under inert atmospheres and low temperatures, are recommended to preserve its reactivity and shelf life.

In summary, 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine-5-carboxylic acid (CAS No. 1361845-16-0) represents a multifaceted compound with broad utility in pharmaceutical, agrochemical, and material science applications. Its unique structural features and compatibility with modern synthetic strategies make it a valuable asset for researchers tackling challenges in drug discovery and sustainable chemistry.